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Compound of Interest

Compound Name: Cerium(III) isooctanoate

Cat. No.: B15177874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cerium(III) isooctanoate, a cerium salt of isooctanoic acid, is an organometallic compound

with growing interest in various scientific and industrial fields. Its unique properties make it a

valuable precursor in materials science, a catalyst in organic synthesis, and a compound of

interest for potential biomedical applications. This technical guide provides a comprehensive

overview of Cerium(III) isooctanoate, focusing on its chemical identifiers, physicochemical

properties, synthesis, and characterization, as well as its relevance to the field of drug

development.

Chemical Identifiers and Nomenclature
Cerium(III) isooctanoate is often referred to interchangeably with Cerium(III) 2-

ethylhexanoate. While isooctanoic acid can refer to several isomers, in this context, it

predominantly signifies 2-ethylhexanoic acid. For clarity and precision, it is crucial to note the

specific identifiers.
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Identifier Value

Chemical Name Cerium(III) isooctanoate

Synonyms
Cerium tris(isooctanoate), Cerium(III) 2-

ethylhexanoate, Cerous 2-ethylhexanoate

CAS Number 94246-95-4 (for Cerium(III) isooctanoate)

24593-34-8, 56797-01-4 (for Cerium(III) 2-

ethylhexanoate)[1][2]

Molecular Formula C₂₄H₄₅CeO₆[1][2]

Molecular Weight 569.74 g/mol [1]

InChI Key GGVUYAXGAOIFIC-UHFFFAOYSA-K[2]

SMILES
CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)

[O-].CCCCC(CC)C(=O)[O-].[Ce+3][2]

Physicochemical Properties
A summary of the known quantitative data for Cerium(III) isooctanoate is presented below.

These properties are essential for its handling, application, and process development.

Property Value Reference

Appearance
Yellow to tan powder or

crystals; Viscous liquid
[1][2]

Melting Point >300 °C [1]

Density 1.08 g/cm³ [1]

Solubility Soluble in organic solvents [1]

Cerium Content

Approximately 12% (for a 49%

solution in 2-ethylhexanoic

acid)
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Experimental Protocols
Detailed experimental methodologies are critical for the replication and advancement of

scientific research. The following sections outline protocols for the synthesis and

characterization of Cerium(III) isooctanoate based on available literature for related

compounds.

Synthesis of Cerium(III) 2-Ethylhexanoate
A common method for the synthesis of metal carboxylates involves the reaction of a metal salt

with the corresponding carboxylic acid or its alkali salt. While a specific detailed protocol for

Cerium(III) isooctanoate is not readily available in open literature, a general procedure can be

adapted from the synthesis of other metal 2-ethylhexanoates.

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

2-Ethylhexanoic acid

Sodium hydroxide (NaOH)

Ethanol

Deionized water

Organic solvent for extraction (e.g., hexane or toluene)

Procedure:

Preparation of Sodium 2-ethylhexanoate: Dissolve 2-ethylhexanoic acid in ethanol.

Separately, prepare a stoichiometric amount of sodium hydroxide solution in water. Slowly

add the NaOH solution to the 2-ethylhexanoic acid solution with stirring to form sodium 2-

ethylhexanoate.

Reaction with Cerium(III) Salt: Prepare an aqueous solution of Cerium(III) nitrate

hexahydrate.
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Precipitation: Slowly add the cerium nitrate solution to the sodium 2-ethylhexanoate solution

with vigorous stirring. A precipitate of Cerium(III) 2-ethylhexanoate will form.

Isolation and Purification: The precipitate can be collected by filtration. To obtain a purer

product, the aqueous mixture can be extracted with an organic solvent in which the

Cerium(III) 2-ethylhexanoate is soluble. The organic layer is then separated and the solvent

is removed under reduced pressure to yield the final product.

Drying: The resulting solid is dried in a vacuum oven at a moderate temperature to remove

any residual solvent and water.

Characterization Techniques
FT-IR spectroscopy is a powerful tool to confirm the formation of the metal carboxylate and to

understand the coordination mode of the carboxylate ligand to the cerium ion.

Sample Preparation: The solid sample can be analyzed as a KBr pellet or using an Attenuated

Total Reflectance (ATR) accessory.

Data Acquisition: Spectra are typically recorded in the range of 4000-400 cm⁻¹.

Expected Spectral Features:

Absence of a broad O-H stretch: The disappearance of the broad absorption band from the

carboxylic acid O-H group (around 3000 cm⁻¹) indicates the deprotonation of 2-

ethylhexanoic acid.

Carboxylate stretches: The key diagnostic peaks are the asymmetric (νₐsym) and symmetric

(νₛym) stretching vibrations of the carboxylate group (COO⁻). These typically appear in the

regions of 1650-1540 cm⁻¹ and 1450-1360 cm⁻¹, respectively. The separation between

these two peaks (Δν = νₐsym - νₛym) can provide information about the coordination mode

(ionic, monodentate, bidentate, or bridging) of the carboxylate ligand to the cerium ion.

¹H and ¹³C NMR spectroscopy can be used to characterize the organic ligand of the complex.

Due to the paramagnetic nature of the Ce(III) ion, the NMR signals of the coordinated 2-

ethylhexanoate ligand may be broadened and shifted compared to the free acid.
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Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as CDCl₃.

Expected Spectral Features:

¹H NMR: The spectrum would be expected to show broad signals corresponding to the

aliphatic protons of the 2-ethylhexanoate ligand. The absence of the acidic proton signal

(typically >10 ppm for a carboxylic acid) confirms salt formation.

¹³C NMR: The carboxylate carbon signal would be expected to appear in the range of 170-

185 ppm. The positions of the aliphatic carbon signals will also be present, though potentially

broadened.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide

information about the thermal stability and decomposition of the compound.

Procedure: A small amount of the sample is heated in a controlled atmosphere (e.g., nitrogen

or air) at a constant heating rate.

Expected Results:

TGA: The TGA thermogram will show weight loss steps corresponding to the decomposition

of the organic ligands, ultimately leading to the formation of cerium oxide as the final residue.

DSC: The DSC curve will show endothermic or exothermic peaks associated with phase

transitions (e.g., melting) and decomposition processes. For Cerium(III) 2-ethylhexanoate,

the melting point is reported to be above 300 °C[1].

Relevance to Drug Development
While Cerium(III) isooctanoate itself is not a therapeutic agent, its properties and the broader

applications of cerium compounds are of significant interest to drug development professionals.

Catalysis in Organic Synthesis
Cerium salts are known to act as catalysts in various organic reactions that are fundamental to

the synthesis of complex molecules, including active pharmaceutical ingredients (APIs).

Cerium(III) compounds can act as Lewis acids to promote reactions such as aldol

condensations, Michael additions, and Friedel-Crafts reactions. The solubility of Cerium(III)
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isooctanoate in organic solvents makes it a potentially useful catalyst in homogeneous

catalysis for the synthesis of drug candidates.

Precursor for Nanomaterials with Biomedical
Applications
Cerium(III) isooctanoate serves as a precursor for the synthesis of cerium oxide (CeO₂)

nanoparticles[3][4]. These nanoparticles, often referred to as nanoceria, have garnered

considerable attention for their unique redox properties, acting as regenerative antioxidants.

They can scavenge reactive oxygen species (ROS), which are implicated in a variety of

diseases, including neurodegenerative disorders, inflammation, and cancer[5]. The ability to

synthesize CeO₂ nanoparticles with controlled size and surface chemistry using precursors like

Cerium(III) isooctanoate is a key area of research for developing novel nanomedicines.

Antimicrobial Properties of Cerium Compounds
Cerium salts, particularly cerium nitrate, have a history of use in topical treatments for burns

due to their antimicrobial properties[6]. The antimicrobial mechanism is thought to involve the

disruption of bacterial cell membranes and interference with essential cellular processes. While

research has primarily focused on inorganic cerium salts and cerium oxide nanoparticles, the

potential for cerium carboxylates to exhibit similar or enhanced antimicrobial activity warrants

further investigation, especially for applications in drug delivery systems or as active

components in topical formulations.
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Logical Relationship of Cerium(III) Isooctanoate Identifiers

Cerium(III) Isooctanoate

CAS: 94246-95-4

Primary CAS

Synonym: Cerium(III) 2-Ethylhexanoate

Commonly Used Synonym

Molecular Formula: C24H45CeO6

CAS: 24593-34-8 CAS: 56797-01-4

Click to download full resolution via product page

Caption: Relationship between identifiers for Cerium(III) Isooctanoate.
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Experimental Workflow for Cerium(III) Isooctanoate

Synthesis

Characterization Potential Application Studies

Reactants:
- Cerium(III) Salt

- Isooctanoic Acid/Salt

Reaction & Precipitation

Isolation & Purification

FT-IR Spectroscopy

Characterize Product

NMR Spectroscopy
(1H, 13C)

Characterize Product

Thermal Analysis
(TGA/DSC)

Characterize Product

Elemental Analysis

Characterize Product

Catalytic Activity Evaluation Nanoparticle Synthesis Precursor Biological Activity Screening

Click to download full resolution via product page

Caption: A typical experimental workflow for the synthesis and characterization of Cerium(III)
Isooctanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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